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Introduction

The term "SPA70" can be ambiguous. Scientific literature primarily identifies SPA70 as a potent
and selective small molecule antagonist of the human Pregnane X Receptor (hPXR), a key
regulator of xenobiotic metabolism.[1][2][3] Therefore, measuring its "activity" involves
quantifying its ability to inhibit hPXR.

However, the nomenclature "SPA70" might also be misconstrued as a reference to a member
of the Heat Shock Protein 70 (Hsp70) family of molecular chaperones, which are central to
maintaining protein homeostasis.[4][5][6]

To provide a comprehensive resource, these application notes will detail the in vitro methods
for measuring activity in both contexts.

o Part 1: Focuses on measuring the hPXR antagonistic activity of the chemical compound
SPA70.

o Part 2: Describes standard assays for measuring the chaperone activity of Heat Shock
Protein 70 (Hsp70).

Part 1: Measuring the hPXR Antagonistic Activity of
SPA70
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The activity of SPA70 is defined by its ability to bind to the human Pregnane X Receptor
(hPXR) and inhibit its function as a ligand-activated transcription factor. This is typically
measured through binding assays and cell-based reporter assays.

Signaling Pathway: hPXR Activation and Antagonism by
SPA70

The nuclear receptor hPXR is activated by various ligands (agonists), such as the antibiotic
rifampicin. Upon activation, it heterodimerizes with the Retinoid X Receptor (RXR), binds to
specific DNA sequences known as PXR response elements (PXRES) in the promoter region of
target genes (like CYP3A4), and recruits coactivators to initiate transcription. SPA70 acts as an
antagonist by binding to the hPXR ligand-binding domain (LBD), preventing the conformational
change necessary for coactivator recruitment and thus blocking transcription.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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